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Compound of Interest

Compound Name: Aluminium iodide

Cat. No.: B8577140

An In-Depth Technical Guide to Aluminium lodide Hexahydrate: Properties and Preparation

This technical guide provides a comprehensive overview of the core properties and preparation
methods of aluminium iodide hexahydrate (Alls-6H20). The information is intended for
researchers, scientists, and professionals in drug development and other scientific fields who
require a detailed understanding of this inorganic compound.

Core Properties of Aluminium lodide Hexahydrate

Aluminium iodide hexahydrate is a hydrated salt form of aluminium iodide. It is a yellowish
solid that is soluble in water. Unlike its anhydrous counterpart, which is a strong Lewis acid and
highly reactive with water, the hexahydrate form is more stable in the presence of water.

Quantitative Data Summary

The following table summarizes the key quantitative properties of aluminium iodide
hexahydrate:
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Property Value

Chemical Formula All3-6H20

Molar Mass 515.786 g/mol

Appearance Yellowish solid

Density 2.63 g/cm?3

Melting Point 185 °C (decomposes)
Solubility in Water Soluble

Solubility in other solvents Soluble in alcohols and ether

Preparation of Aluminium lodide Hexahydrate

There are two primary methods for the laboratory preparation of aluminium iodide
hexahydrate. Both methods should be conducted in a well-ventilated fume hood with
appropriate personal protective equipment, including safety goggles, gloves, and a lab coat.

Method 1: Reaction of Aluminium with lodine in an
Aqueous Medium

This method involves the direct reaction of metallic aluminium with elemental iodine in the
presence of water. The water acts as a catalyst and also provides the molecules for hydration.

o Reagents and Materials:

[¢]

Aluminium powder or foil (fine turnings)

[¢]

lodine crystals

Distilled water

o

o

Large beaker or Erlenmeyer flask

[¢]

Stirring rod or magnetic stirrer
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o

[e]

o

Ice bath

Buchner funnel and filter paper

Desiccator

e Procedure:

1.

10

In a large beaker, combine stoichiometric amounts of aluminium powder and iodine
crystals. For example, use a molar ratio of 2 moles of Al to 3 moles of I.

. Place the beaker in an ice bath to manage the exothermic nature of the reaction.

. Carefully add a small amount of distilled water to the mixture to initiate the reaction. The

reaction is often vigorous, producing heat and purple iodine vapor.

. Stir the mixture continuously. The reaction will proceed, and the color of the iodine will

fade as it is consumed.

. Once the reaction has subsided, a solution of aluminium iodide will have formed.
. Filter the resulting solution to remove any unreacted aluminium.
. Gently heat the solution to concentrate it, being careful not to boil it vigorously.

. Allow the concentrated solution to cool, which will lead to the crystallization of aluminium

iodide hexahydrate.

. Collect the crystals by vacuum filtration using a Buchner funnel.

Dry the collected crystals in a desiccator to remove excess moisture.

Method 2: Neutralization of Aluminium Hydroxide with
Hydroiodic Acid

This method involves a classic acid-base neutralization reaction between aluminium hydroxide

and hydroiodic acid to form aluminium iodide, which then crystallizes as the hexahydrate.
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e Reagents and Materials:

o

Aluminium hydroxide (Al(OH)3)
o Hydroiodic acid (HI)
o Distilled water
o Beaker or Erlenmeyer flask
o Stirring rod or magnetic stirrer
o pH indicator paper
o Heating mantle or hot plate
o Crystallizing dish
o Buchner funnel and filter paper
o Desiccator

» Procedure:

1. In a beaker, prepare a suspension of aluminium hydroxide in a minimal amount of distilled
water.

2. Slowly add hydroiodic acid to the suspension while stirring continuously. The reaction is a
neutralization, so monitor the pH. The balanced chemical equation is: AI(OH)s + 3HI — Alls
+ 3H20.

3. Continue adding hydroiodic acid until all the aluminium hydroxide has dissolved and the
solution is neutral or slightly acidic.

4. Gently heat the resulting solution to concentrate it.

5. Transfer the concentrated solution to a crystallizing dish and allow it to cool slowly.
Aluminium iodide hexahydrate crystals will form.
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6. Collect the crystals by vacuum filtration.
7. Wash the crystals with a small amount of cold distilled water to remove any impurities.
8. Dry the crystals in a desiccator.

Visualizing the Preparation Workflow

The following diagram illustrates the logical workflow for the preparation of aluminium iodide
hexahydrate via the direct reaction of aluminium and iodine in water.

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b8577140?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8577140?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Reactants

lodine (12) Water (H20) - Catalyst

Reaction

Y

Mix Reactants

Process

Y

Y

Initiate Reaction with Water
(Exothermic)

Cooling (

Ice Bath)

(Filter Unreacted Solids)

Product

Vacuum

Concentrate Solution

Crystallization

Dry in Desiccator

Isolation

Filtration

Final F

roduct

Aluminium lodide Hexahydrate

(AlI3-6H20)

Click to download full resolution via product page

Caption: Workflow for the synthesis of aluminium iodide hexahydrate.
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 To cite this document: BenchChem. [aluminium iodide hexahydrate properties and
preparation]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8577140#aluminium-iodide-hexahydrate-properties-
and-preparation]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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